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Compound of Interest

Compound Name: Urea phosphate

Cat. No.: B1195089

For researchers, scientists, and drug development professionals, a precise understanding of
chemical identifiers is fundamental for accurate documentation, database searching, and
regulatory compliance. This technical guide provides a detailed summary of the key chemical
identifiers for urea phosphate, a compound of interest in various scientific and industrial
applications.

Urea phosphate, a salt formed from urea and phosphoric acid, is utilized in applications
ranging from fertilizers to laboratory reagents.[1][2] Accurate identification of this compound is
crucial for experimental reproducibility and safety. The following sections detail the primary
chemical identifiers for urea phosphate, presented in a clear, tabular format for ease of
reference.

Chemical Identity and Structure

Urea phosphate is a 1:1 adduct of urea and phosphoric acid.[1] Its formation involves the
protonation of the carbonyl oxygen of urea by phosphoric acid. This interaction results in a
crystalline solid that is highly soluble in water, producing an acidic solution.[1][3]

Tabulated Chemical Identifiers

To facilitate straightforward data retrieval and comparison, the essential chemical identifiers for
urea phosphate are summarized in the table below. These identifiers are sourced from major
chemical databases and provide a standardized means of referencing this compound.
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Identifier Type Identifier Source | Notes
Chemical Abstracts Service
registry number, widely used
CAS Number 4861-19-2 _ T
for substance identification.[2]
[41[5][6]
An alternative CAS number
4401-74-5 also assigned to urea
phosphate.[1][7][8]
A unique identifier in the
PubChem CID 20994 PubChem Substance and
Compound database.[1][9]
European Community number
EC Number 225-464-3 for identifying substances in
the European market.[1][4][9]
An alternative EC number.[7]
224-534-0
[10]
The systematic name
established by the
IUPAC Name phosphoric acid;urea International Union of Pure
and Applied Chemistry.[1][7]
[11]
Unique Ingredient Identifier
used for regulatory
UNII TJR0961007 o o
submissions and drug listings.
[11[°]
International Chemical
INChl=1S/CH4N20.H304P/c2- N
Identifier, a textual
InChl 1(3)4;1-5(2,3)4/h(H4,2,3,4); _
representation of the molecular
(H3,1,2,3,4)
structure.[7][12]
A hashed version of the full
DZHMRSPXDUUJER-
InChlKey InChl, used for database
UHFFFAOYSA-N )
searching.[7][12]
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Simplified Molecular-Input

Line-Entry System, a line

SMILES C(=0)(N)N.OP(=0)(0)O _
notation for molecular
structures.[1][7]
Represents the elemental
Molecular Formula CH7N20sP composition of the molecule.[1]
[3]
The mass of one mole of the
Molar Mass 158.05 g/mol

substance.[3][10]

Logical Relationship of Identifiers

The various identifiers for urea phosphate are interconnected, each providing a different layer
of information for uniquely defining the compound. The logical flow from the common name to
the specific structural representations is crucial for unambiguous chemical communication.
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Logical Flow of Urea Phosphate Identifiers

Urea Phosphate

CAS Number PubChem CID EC Number IUPAC Name

(4861-19-2) (20994) (225-464-3) (phosphoric acid;urea)

Molecular Formula
(CH7N20sP)

Structural Identifiers

InChl SMILES

Click to download full resolution via product page

Caption: Logical flow from common name to specific chemical identifiers for urea phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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